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Compound of Interest

Compound Name: p-Cresyl isovalerate

Cat. No.: B1584962 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of p-
cresyl isovalerate, the selection of an appropriate reference material is a critical first step to

ensure the accuracy and reliability of quantitative methods. This guide provides a comparative

overview of commercially available reference materials for p-cresyl isovalerate and outlines

recommended analytical methodologies based on established techniques for related

compounds.

Comparison of Commercially Available p-Cresyl
Isovalerate
As of the time of this guide, p-cresyl isovalerate is primarily available as a chemical-grade

substance for research and development or as a flavor and fragrance ingredient. No materials

explicitly marketed as Certified Reference Materials (CRMs) with certified concentrations and

uncertainty values were identified. The following table summarizes the specifications of readily

available p-cresyl isovalerate from various suppliers. Researchers should independently

verify the purity and suitability of these materials for their specific applications.
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Supplier Product Name CAS Number Stated Purity Format

Sigma-Aldrich

4-Methylphenyl

3-

methylbutanoate

55066-56-3

Not specified;

sold as

"AldrichCPR"

Solid

CymitQuimica
p-Tolyl 3-

methylbutanoate
55066-56-3 97% Liquid

CymitQuimica
Isovaleric acid p-

tolyl ester
55066-56-3 97% Liquid

Molport

4-methylphenyl

3-

methylbutanoate

55066-56-3

97% - 99.34%

(from various

suppliers)

Not specified

Note: The absence of a CRM necessitates that the user performs thorough characterization

and qualification of the chosen reference material, including purity assessment by techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance

(NMR) spectroscopy.

Recommended Analytical Methodologies
While validated analytical methods specifically for p-cresyl isovalerate are not readily

available in the public domain, methodologies for the structurally related compounds, p-cresol

and p-cresyl sulfate, are well-established. These methods, primarily based on GC-MS and

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), can be adapted for the

analysis of p-cresyl isovalerate.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a suitable technique for the analysis of volatile and semi-volatile compounds like p-
cresyl isovalerate. The following protocol is a recommended starting point for method

development.

Experimental Protocol:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1584962?utm_src=pdf-body
https://www.benchchem.com/product/b1584962?utm_src=pdf-body
https://www.benchchem.com/product/b1584962?utm_src=pdf-body
https://www.benchchem.com/product/b1584962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: Gas chromatograph coupled to a mass spectrometer with an electron

ionization (EI) source.

Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness),

is recommended based on the known volatility of similar compounds.

Sample Preparation:

For liquid samples (e.g., in a biological matrix), a liquid-liquid extraction (LLE) with a

solvent like dichloromethane or ethyl acetate is appropriate.

For solid samples, an ultrasonic-assisted extraction with a suitable organic solvent can be

employed.

Chromatographic Conditions:

Injector Temperature: 250°C

Injection Volume: 1 µL (split or splitless, depending on concentration)

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Oven Temperature Program: 60°C for 2 minutes, then ramp at 15°C/min to 280°C and

hold for 5 minutes.

Mass Spectrometry Conditions:

Ion Source Temperature: 230°C

Transfer Line Temperature: 280°C

Ionization Energy: 70 eV

Scan Range: m/z 40-300. For targeted analysis, selected ion monitoring (SIM) of

characteristic ions of p-cresyl isovalerate (e.g., m/z 192, 107, 91) is recommended for

enhanced sensitivity and specificity.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
For enhanced sensitivity and specificity, particularly in complex biological matrices, LC-MS/MS

is the preferred method. The following protocol is adapted from validated methods for p-cresyl

sulfate.[1][2]

Experimental Protocol:

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass

spectrometer with an electrospray ionization (ESI) source.

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm particle size) is a

suitable choice.[1][2]

Sample Preparation:

Protein precipitation is a common and effective method for serum or plasma samples.

Acetonitrile is often used for this purpose.[1][2]

The supernatant is then typically diluted and filtered before injection.

Chromatographic Conditions:

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A gradient elution starting with a low percentage of Mobile Phase B, ramping up

to a high percentage, followed by a re-equilibration step. A typical starting point would be

10% B, ramping to 90% B over several minutes.

Flow Rate: 0.3 - 0.5 mL/min

Column Temperature: 40°C

Mass Spectrometry Conditions:
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Ionization Mode: Positive electrospray ionization (ESI+)

Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for p-
cresyl isovalerate would need to be determined by infusing a standard solution. Based

on its structure, a likely precursor ion would be the protonated molecule [M+H]+.

Expected Performance of Adapted Analytical
Methods
The following table presents typical performance characteristics from validated LC-MS/MS

methods for the related compound p-cresyl sulfate, which can serve as a benchmark for what

to expect during the validation of a method for p-cresyl isovalerate.[1][2]

Parameter
Expected Performance (based on p-cresyl
sulfate methods)

Linearity (r²) > 0.99

Lower Limit of Quantification (LLOQ) 50 ng/mL

Intra-day Precision (%RSD) < 15%

Inter-day Precision (%RSD) < 15%

Accuracy (% Recovery) 85 - 115%

Analytical Workflow for p-Cresyl Isovalerate
The following diagram illustrates a general workflow for the analysis of p-cresyl isovalerate in

a biological matrix using either GC-MS or LC-MS/MS.

Sample Preparation Analysis Data Processing

Biological Sample Extraction
(LLE or Protein Precipitation) Cleanup & Concentration Chromatographic Separation

(GC or LC)
Mass Spectrometric

Detection (MS or MS/MS) Peak Integration Quantification

Click to download full resolution via product page
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Caption: General workflow for p-cresyl isovalerate analysis.

Conclusion
While certified reference materials for p-cresyl isovalerate are not currently available,

researchers can utilize commercially available chemical-grade materials with thorough in-house

characterization. The analytical methods for related cresol compounds, particularly LC-MS/MS,

provide a robust framework for developing and validating a sensitive and specific method for

the quantification of p-cresyl isovalerate in various matrices. The provided protocols and

expected performance data serve as a valuable starting point for scientists and professionals in

the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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